Cas no 23066-87-7 (Octanoic acid, 3,5,7-trioxo-, methyl ester)

• Product Name: Octanoic acid, 3,5,7-trioxo-, methyl ester
• CAS No: 23066-87-7
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 1415832
• Update Time: 2024-08-16

Octanoic acid, 3,5,7-trioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3,5,7-trioxo-, methyl ester

• Inchi： 1S/C9H12O5/c1-6(10)3-7(11)4-8(12)5-9(13)14-2/h3-5H2,1-2H3
• InChI Key： SIXWXDKITCMOQJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)CC(=O)CC(=O)C

Computed Properties

• Exact Mass: 200.06846

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 296.8±20.0 °C(Predicted)
• PSA: 77.51
• pka: 6.38±0.10(Predicted)